5,6,7,8-Tetrahydro-4H-thieno[3,4-b]indole

• IUPAC Name: 5,6,7,8-tetrahydro-4H-thieno[3,4-b]indole
• InChI: InChI=1S/C10H11NS/c1-2-4-9-7(3-1)8-5-12-6-10(8)11-9/h5-6,11H,1-4H2
• InChI Key: OTFUEBFUNXALAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=CSC=C3N2
• Molecular Formula: C10H11NS
• DSSTOX Substance ID: DTXSID30519615
• Molecular Weight: 177.27 g/mol
• CAS RN: 88537-35-3

Description

5,6,7,8-Tetrahydro-4H-thieno[3,4-b]indole is a tricyclic heterocyclic compound in which a thiophene ring is fused to an indole ring having one nitrogen atom. It’s a part of the thienoindole family, which has attracted significant attention due to their wide spectrum of biological activities such as antituberculosis, antitumor, antifungal, antibacterial, and human 5-HT5A receptor binding inhibition.

Synthesis Analysis

The synthesis of thienoindole analogs, including this compound, has been a topic of interest in recent years. The fusion of the thiophene ring on the indole ring can occur in four different ways, resulting in four important types of thienoindoles. Cyclic enaminones and arylglyoxals play a key role in multicomponent reactions during the rapid assembly of functionalized tetrahydroindol-4-ones and their analogs.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a thiophene ring fused to an indole ring with one nitrogen atom. This structure is part of a larger family of thienoindoles, which can be categorized into different types based on the fusion of the thiophene ring on the indole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 191.67, a solid physical state at 20 degrees Celsius, and a melting point of 210 degrees Celsius (dec.). It is soluble in methanol.

Safety and Hazards

5,6,7,8-Tetrahydro-4H-thieno[3,4-b]indole may cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if skin or eye irritation persists.

Future Directions

The future directions for 5,6,7,8-Tetrahydro-4H-thieno[3,4-b]indole could involve the development of more effective and environment-friendly methods for their preparation. Given their wide spectrum of biological activities, these compounds could also find further applications in the development of new drugs and therapies.